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Compound of Interest

Compound Name: Isomorellic acid

Cat. No.: B1241087 Get Quote

Executive Summary & Chemical Identity
Isomorellic acid (C₃₃H₃₆O₈) is a natural cytotoxic caged xanthone derived from Garcinia

species.[1] It is a structural isomer of gambogic acid and possesses potent anticancer

properties, functioning primarily as an apoptosis inducer.

Critical Distinction: Do not confuse Isomorellic Acid with Isoferulic Acid. The latter is a mild

cinnamic acid derivative; Isomorellic Acid is a high-potency cytotoxic agent.[1] All disposal

procedures must treat this substance as Hazardous Drug (HD) Waste due to its biological

activity against mammalian cells.[1]
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Property Specification Operational Implication

CAS Number
173932-75-7 (Stereoisomer

dependent)

Use CAS for waste

manifesting; if unavailable, list

as "Cytotoxic Xanthone

Derivative."[1][2]

Molecular Weight 560.64 g/mol

High MW implies low volatility;

inhalation risk is primarily from

dust/aerosols.[1]

Solubility DMSO, Ethanol, Methanol
Insoluble in water. Do not

attempt to wash down drains.

Appearance Yellow/Orange Solid
Visual identification of spills is

high-contrast.[1]

Hazard Class 6.1 (Toxic) / Cytotoxic
Requires segregation from

general organic waste.[1]

Risk Assessment & Containment Strategy
The "Why" Behind the Protocol: Isomorellic acid functions by inhibiting anti-apoptotic proteins

(e.g., Bcl-2 family) or targeting transferrin receptors.[1][2] Improper disposal into general

solvent waste streams poses a risk of downstream exposure to waste management personnel

who may not be equipped for cytotoxic handling.

Mandatory PPE (Personal Protective Equipment)[1][2]
Respiratory: N95 minimum; P100/HEPA respirator recommended if handling open powder

outside a fume hood.[1]

Dermal: Double-gloving (Nitrile, >5 mil thickness).[1]

Body: Tyvek® lab coat or impervious gown with closed front.[1]

Eye: Chemical splash goggles (Safety glasses are insufficient for powder handling).[1]
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Disposal Workflow: The "Cradle-to-Grave"
Protocol[1][2]
The following workflow enforces a strict separation between "Trace" waste (empty containers)

and "Bulk" waste (stock solutions/solids).

Step 1: Waste Segregation (The Decision Matrix)[1][2]
Bulk Waste: Any vial containing >3% residual volume, stock solutions, or contaminated spill

cleanup materials.

Action: Must go to High-Temperature Incineration.[1]

Trace Waste: Empty vials, pipettes, and gloves with no visible residue.

Action: Dispose of in designated "Chemotherapy/Cytotoxic" waste bins (Yellow/Purple bins

depending on regional regulations).

Step 2: Chemical Deactivation (Surface Cleaning)
Since Isomorellic acid is insoluble in water, simple soap and water are ineffective for

decontaminating surfaces.[2]

Solubilize: Apply 70% Ethanol or DMSO to the contaminated surface to lift the hydrophobic

compound.

Oxidize: Follow immediately with 10% Sodium Hypochlorite (Bleach) solution.[1] The strong

oxidizer breaks down the xanthone cage structure, reducing biological potency.

Rinse: Final wipe with water to remove bleach residue.[1]

Step 3: Packaging for Handoff[1][2]
Liquids: Collect in HDPE containers labeled "CYTOTOXIC WASTE - DO NOT RECYCLE."

Solids: Double-bag in 4-mil polyethylene bags.
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Labeling: Must include the GHS "Toxic" skull-and-crossbones and the specific text: "Contains

Isomorellic Acid - Cytotoxic Agent."[1][2]

Visualized Operational Workflow
The following diagram outlines the decision logic for researchers to ensure compliance.
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Figure 1: Decision matrix for Isomorellic Acid waste streams. Note the strict requirement for

incineration of bulk waste.

Emergency Procedures: Spill Management
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Scenario: A researcher drops a 10mg vial of Isomorellic Acid powder.

Evacuate & Isolate: Clear the immediate area (10 ft radius). Post "Do Not Enter" signage.[1]

Don PPE: Put on double nitrile gloves, N95 respirator, and safety goggles.

Containment (Powder):

Cover the spill with a damp paper towel (dampened with Ethanol) to prevent dust

generation. Do not dry sweep.[1]

Wipe up the powder gently.

Containment (Liquid):

Cover with absorbent pads.[1]

Decontamination:

Wipe area with Ethanol (to dissolve residue).[1]

Wipe area with 10% Bleach (to degrade compound).[1]

Repeat x2.

Disposal: Place all used towels, gloves, and glass shards into a dedicated hazardous waste

bag (Yellow/Purple) and seal immediately.
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Occupational Safety and Health Administration (OSHA).Controlling Occupational Exposure

to Hazardous Drugs.[Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Isomorellic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241087#isomorellic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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